Cas no 149-63-3 (Butanedioic acid,2-oxo-, ion(2-))

• Product Name: Butanedioic acid,2-oxo-, ion(2-)
• CAS No: 149-63-3
• MF: C₄H₂O₅
• MW: 130.055681705475
• CID: 190369
• PubChem ID: 164550
• Update Time: 2025-04-19

Butanedioic acid,2-oxo-, ion(2-) Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-oxo-, ion(2-)
• 2-oxobutanedioic acid
• oxo-Butanedioic acid, ion(2-)
• Butanedioicacid, oxo-, ion(2-) (9CI)
• Oxalacetate
• oxaloacetate(2-)
• oxobutanedioic acid, ion(2-)
• Q27101912
• oxaloacetate dianion
• keto-oxaloacetate
• KHPXUQMNIQBQEV-UHFFFAOYSA-L
• Butanedioic acid, oxo-, ion(2-)
• CHEBI:16452
• 149-63-3
• 2-oxobutanedioate
• Oxobutanedioate
• 3p4q
• oxosuccinate

• Inchi： 1S/C4H4O5/c5-2(4(8)9)1-3(6)7/h1H2,(H,6,7)(H,8,9)/p-2
• InChI Key： KHPXUQMNIQBQEV-UHFFFAOYSA-L
• SMILES： O=C(C(=O)[O-])CC(=O)[O-]

Computed Properties

• Exact Mass: 129.99016
• Monoisotopic Mass: 129.990223
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.3
• XLogP3: 0.7

Experimental Properties

• PSA: 97.33